Benzenemethanol, 4-fluoro-, 1-methanesulfonate
Description
Benzenemethanol, 4-fluoro-, 1-methanesulfonate is a chemical compound with the molecular formula C9H8F4O3S . It has a molecular weight of 272.22 .
Molecular Structure Analysis
The molecular structure of Benzenemethanol, 4-fluoro-, 1-methanesulfonate consists of a benzene ring attached to a methanol group with a fluorine atom at the 4th position and a methanesulfonate group .Physical And Chemical Properties Analysis
Benzenemethanol, 4-fluoro-, 1-methanesulfonate has a predicted boiling point of 326.5±42.0 °C and a predicted density of 1.452±0.06 g/cm3 (Temp: 20 °C; Press: 760 Torr) .Future Directions
properties
IUPAC Name |
(4-fluorophenyl)methyl methanesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FO3S/c1-13(10,11)12-6-7-2-4-8(9)5-3-7/h2-5H,6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLTPAPLNVLMPRH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)OCC1=CC=C(C=C1)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzenemethanol, 4-fluoro-, 1-methanesulfonate | |
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